5-ethoxy-2-(5-phenylpyrimidin-4-yl)phenol

• IUPAC Name: 5-ethoxy-2-(5-phenylpyrimidin-4-yl)phenol
• InChI: InChI=1S/C18H16N2O2/c1-2-22-14-8-9-15(17(21)10-14)18-16(11-19-12-20-18)13-6-4-3-5-7-13/h3-12,21H,2H2,1H3
• InChI Key: SQJNKBMFONAESM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NC=NC=C2C3=CC=CC=C3)O
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

5-Ethoxy-2-(5-phenylpyrimidin-4-yl)phenol, also known as 5-ethoxy-2-phenylpyrimidine, is a phenolic compound that has been studied extensively for its various properties and applications. It is a widely used reagent in organic synthesis and has been used in a variety of scientific and pharmaceutical research applications.

Mechanism of Action

The mechanism of action of 5-ethoxy-2-(5-phenylpyrimidin-4-yl)phenol is not fully understood. However, it is believed to act as a proton acceptor and may be involved in the formation of hydrogen bonds between molecules. Additionally, it may be involved in the formation of hydrophobic interactions between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-ethoxy-2-(5-phenylpyrimidin-4-yl)phenol have not been fully studied. However, some studies have suggested that it may have antioxidant and anti-inflammatory effects. Additionally, it has been suggested that it may have anti-cancer and anti-viral properties.

Advantages and Limitations for Lab Experiments

5-Ethoxy-2-(5-phenylpyrimidin-4-yl)phenol is a versatile reagent that can be used in a variety of laboratory experiments. It is relatively easy to synthesize and is stable in a variety of solvents. However, it is not suitable for use in aqueous solutions, as it is not soluble in water. Additionally, it can be toxic if inhaled or ingested, and should be handled with care.

Future Directions

As 5-ethoxy-2-(5-phenylpyrimidin-4-yl)phenol is a relatively new compound, there is still much to be learned about its properties and potential applications. Some potential future directions include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted into its potential uses as a fluorescent probe, as a catalyst for organic reactions, and as a building block for organic synthesis. Finally, further research could be conducted into its potential toxicity and its potential for use in aqueous solutions.

Synthesis Methods

5-Ethoxy-2-(5-phenylpyrimidin-4-yl)phenol can be synthesized by a variety of methods, including the reaction of 5-ethoxy-2-(5-phenylpyrimidin-4-yl)phenolhenylpyrimidine with an aryl halide in the presence of a base. The reaction is typically carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The product can then be isolated by precipitation with aqueous acid or by extraction with an organic solvent.

Scientific Research Applications

5-Ethoxy-2-(5-phenylpyrimidin-4-yl)phenol has been used in a variety of scientific research applications, including as a catalyst for organic reactions and as a building block for organic synthesis. It has also been used as a fluorescent probe for the detection of hydrogen peroxide and as a biological probe for the detection of protein-protein interactions. Additionally, it has been used in the synthesis of novel drugs, such as antifungal agents and anticancer agents.